Cas no 339009-77-7 (6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one)

6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one is a fluorinated and chlorinated phthalazine derivative with potential applications in medicinal chemistry and materials science. Its unique structure, featuring dichloro substitutions at the 6,7-positions and bis(4-fluorophenyl) groups at the 2,4-positions, enhances its reactivity and binding affinity, making it a valuable intermediate for pharmaceutical research. The presence of fluorine and chlorine atoms contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly relevant in the development of kinase inhibitors and other biologically active molecules. Its high purity and well-defined chemical properties ensure reproducibility in synthetic applications.
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one structure
339009-77-7 structure
Product Name:6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one
CAS No:339009-77-7
MF:C20H10Cl2F2N2O
MW:403.209009647369
CID:6786729
PubChem ID:3738297
Update Time:2025-05-26

6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 7F-326S
    • 6,7-dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one
    • 6,7-dichloro-2,4-bis(4-fluorophenyl)-1(2H)-phthalazinone
    • AKOS005099611
    • 339009-77-7
    • Oprea1_576287
    • 6,7-dichloro-2,4-bis(4-fluorophenyl)-1,2-dihydrophthalazin-1-one
    • 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one
    • Inchi: 1S/C20H10Cl2F2N2O/c21-17-9-15-16(10-18(17)22)20(27)26(14-7-5-13(24)6-8-14)25-19(15)11-1-3-12(23)4-2-11/h1-10H
    • InChI Key: FSCIBGKKXPUNFE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2C(N(C3C=CC(=CC=3)F)N=C(C3C=CC(=CC=3)F)C=2C=1)=O)Cl

Computed Properties

  • Exact Mass: 402.0138247g/mol
  • Monoisotopic Mass: 402.0138247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 32.7Ų

6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-1mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
1mg
¥546.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-2mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
2mg
¥578.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-5mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
5mg
¥600.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-10mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
10mg
¥764.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-20mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
20mg
¥1219.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-25mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
25mg
¥1428.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-50mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
50mg
¥1337.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619235-100mg
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1(2H)-one
339009-77-7 98%
100mg
¥2058.00 2024-05-18

Additional information on 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one

Introduction to 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one (CAS No. 339009-77-7)

6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 339009-77-7, belongs to the phthalazinone class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chloro and fluoro substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The synthesis of 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The presence of both chloro and fluoro groups on the phthalazine ring system not only enhances the compound's reactivity but also opens up numerous possibilities for further functionalization. This makes it an attractive candidate for exploring novel pharmacophores and developing next-generation pharmaceuticals.

In recent years, there has been a growing interest in phthalazinone derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that compounds within this class exhibit promising activities against a range of targets, including enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The specific substitution pattern of 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one is believed to play a crucial role in modulating these interactions, thereby influencing its biological profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have leveraged its structural framework to design analogs with enhanced potency and selectivity. For instance, modifications at the positions of the chloro and fluoro substituents have been explored to optimize binding affinity to specific biological targets. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation in preclinical studies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one at both the molecular and cellular levels. Advanced computational techniques have allowed researchers to predict binding modes, assess metabolic stability, and evaluate potential side effects. These insights have not only accelerated the drug discovery process but also provided a deeper understanding of how structural modifications can influence biological activity.

Moreover, the environmental impact of synthesizing and handling this compound has been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable approaches align with the broader goals of pharmaceutical chemistry to ensure that drug development is both effective and environmentally responsible.

The future prospects for 6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one are bright, with ongoing studies exploring its potential applications in treating various diseases. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in shaping the future of pharmaceutical innovation.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.